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Compound of Interest

Compound Name: 4-Acetylcyclohexene

Cat. No.: B3386530

This technical guide provides a comprehensive overview of 4-Acetylcyclohexene, including its
chemical identity, physicochemical properties, synthesis protocols, and known biological
activities. This document is intended for researchers, scientists, and professionals in the fields
of chemistry and drug development.

Chemical Identity and Nomenclature

4-Acetylcyclohexene, a versatile organic compound, is systematically named according to
IUPAC nomenclature. A comprehensive list of its synonyms is also provided to facilitate its
identification in various chemical databases and literature.

IUPAC Name: 1-cyclohex-3-en-1-ylethanone[1]
Synonyms: A variety of synonyms are used to refer to this compound, including:

* 4-Acetylcyclohexenel[1]

1-(Cyclohex-3-en-1-yl)ethanone[2]

Ketone, 3-cyclohexen-1-yl methyl[1]

A3-Cyclohexenyl methyl ketone[1]

1-Acetyl-3-cyclohexene[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3386530?utm_src=pdf-interest
https://www.benchchem.com/product/b3386530?utm_src=pdf-body
https://www.benchchem.com/product/b3386530?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetylcyclohexene
https://www.benchchem.com/product/b3386530?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetylcyclohexene
https://www.chemsynthesis.com/base/chemical-structure-23074.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetylcyclohexene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetylcyclohexene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetylcyclohexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3386530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« NSC-44807[1]

Physicochemical Properties

The key physical and chemical properties of 4-Acetylcyclohexene are summarized in the
table below. These properties are crucial for its handling, application in synthesis, and for
analytical purposes.

Property Value Reference
Molecular Formula CsH120 [1]
Molecular Weight 124.18 g/mol [1]
CAS Number 7353-76-6 [1]
Density 0.947 g/cm3 [3]
Boiling Point 180.9 °C at 760 mmHg [3]
Flash Point 60.4 °C [3]

DJCDJUMICVADAG-
InChlKey [1]
UHFFFAOYSA-N

SMILES CC(=0)C1CCC=CC1 [1]

Synthesis of 4-Acetylcyclohexene

4-Acetylcyclohexene can be synthesized through several routes, with the Diels-Alder reaction
and Friedel-Crafts acylation being the most prominent methods.

Diels-Alder Reaction

The Diels-Alder reaction provides a direct and atom-economical route to 4-Acetylcyclohexene
by the [4+2] cycloaddition of 1,3-butadiene and methyl vinyl ketone.

» Reaction Setup: A high-pressure reaction vessel is charged with methyl vinyl ketone (1.0
equivalent) and a suitable solvent such as toluene.
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» Addition of Diene: The vessel is cooled, and liquefied 1,3-butadiene (1.2 equivalents) is
carefully added.

e Reaction Conditions: The vessel is sealed and heated to a temperature between 100-150 °C
for 6-12 hours. The reaction progress is monitored by Gas Chromatography (GC) or Thin
Layer Chromatography (TLC).

o Work-up: Upon completion, the reaction vessel is cooled to room temperature, and the
excess butadiene is safely vented. The solvent is removed under reduced pressure.

 Purification: The crude product is purified by fractional distillation under reduced pressure to
yield pure 4-Acetylcyclohexene.
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Diels-Alder synthesis workflow for 4-Acetylcyclohexene.

Friedel-Crafts Acylation

An alternative synthesis involves the Friedel-Crafts acylation of cyclohexene with acetyl
chloride in the presence of a Lewis acid catalyst.

o Reaction Setup: A flame-dried, three-necked flask equipped with a magnetic stirrer, dropping
funnel, and a nitrogen inlet is charged with a Lewis acid catalyst such as aluminum chloride
(AICIs, 1.1 equivalents) and a dry, inert solvent like dichloromethane.
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» Addition of Acylating Agent: The suspension is cooled to 0 °C, and acetyl chloride (1.0
equivalent) is added dropwise.

» Addition of Alkene: Cyclohexene (1.2 equivalents) is then added slowly, maintaining the
temperature below 5 °C.

e Reaction Conditions: The reaction mixture is stirred at 0 °C for 1-2 hours and then allowed to
warm to room temperature and stirred for an additional 2-4 hours. Reaction progress is
monitored by TLC or GC.

o Work-up: The reaction is quenched by carefully pouring the mixture into ice-cold dilute
hydrochloric acid. The organic layer is separated, and the aqueous layer is extracted with
dichloromethane. The combined organic layers are washed with saturated sodium
bicarbonate solution and brine, then dried over anhydrous sodium sulfate.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by fractional distillation under reduced pressure.
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Friedel-Crafts acylation workflow for 4-Acetylcyclohexene synthesis.
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Chemical Reactivity

4-Acetylcyclohexene can undergo various chemical transformations, making it a useful
intermediate in organic synthesis.
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Key reaction pathways of 4-Acetylcyclohexene.

Biological Activity

While research into the specific biological signaling pathways of 4-Acetylcyclohexene is
ongoing, studies have shown that its derivatives possess notable antibacterial properties.

Antibacterial Activity

Derivatives of 4-Acetylcyclohexene have demonstrated moderate antibacterial activity,
particularly against Gram-positive bacteria such as Staphylococcus aureus and Bacillus
subtilis.[3] Furthermore, these compounds have been observed to exhibit synergistic effects
when combined with conventional antibiotics like streptomycin and chloramphenicol,
significantly reducing the minimum inhibitory concentrations (MICs) of these antibiotics.[3]
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A proposed mechanism for the antibacterial action of related compounds involves the
disruption of the bacterial cell membrane's integrity. This leads to increased permeability and
leakage of cellular contents, ultimately resulting in bacterial cell death.
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Proposed mechanism of antibacterial action.
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Conclusion

4-Acetylcyclohexene is a valuable chemical intermediate with well-defined physicochemical
properties and established synthetic routes. Its reactivity allows for the synthesis of a variety of
other compounds. Furthermore, the antibacterial activity of its derivatives suggests potential
applications in the development of new therapeutic agents. This guide provides foundational
information to support further research and application of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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